Cas no 1807023-95-5 (6-Amino-3-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 6-Amino-3-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1807023-95-5
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4803349
• Update Time: 2025-08-04

6-Amino-3-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C8H7F3N2O2/c9-8(10,11)4-1-2-6(12)13-5(4)3-7(14)15/h1-2H,3H2,(H2,12,13)(H,14,15)
• InChI Key： FIPVKWAVJFXJRE-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(N)N=C1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 0.9
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-3-(trifluoromethyl)pyridine-2-acetic acid

Comprehensive Overview of 6-Amino-3-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1807023-95-5)

6-Amino-3-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1807023-95-5) is a highly specialized heterocyclic compound with significant applications in pharmaceutical research and agrochemical development. This compound, featuring a pyridine core substituted with an amino group and a trifluoromethyl moiety, has garnered attention due to its unique physicochemical properties and potential as a building block for drug discovery. Researchers are increasingly exploring its utility in designing small-molecule inhibitors and biologically active agents, particularly in the context of kinase-targeted therapies and metabolic pathway modulation.

The structural uniqueness of 6-Amino-3-(trifluoromethyl)pyridine-2-acetic acid lies in its electron-withdrawing trifluoromethyl group, which enhances metabolic stability and bioavailability—a critical consideration in modern medicinal chemistry. Recent studies highlight its role in optimizing lead compounds for inflammatory diseases and central nervous system (CNS) disorders. Its carboxylic acid functionality further allows for versatile derivatization, making it a valuable intermediate in structure-activity relationship (SAR) studies.

In agrochemical applications, this compound’s pyridine-acetic acid scaffold demonstrates promise as a precursor for herbicides and plant growth regulators. The trifluoromethyl group contributes to enhanced lipophilicity, improving membrane permeability in target organisms. With the growing demand for sustainable crop protection solutions, 6-Amino-3-(trifluoromethyl)pyridine-2-acetic acid is being investigated for its potential to reduce environmental persistence while maintaining efficacy.

From a synthetic perspective, the compound’s regioselective functionalization poses both challenges and opportunities. Advanced catalytic methods, such as palladium-catalyzed cross-coupling, have been employed to optimize its production. The rise of flow chemistry and continuous manufacturing has further streamlined its synthesis, addressing scalability concerns in industrial settings.

Environmental and regulatory considerations are paramount when handling 6-Amino-3-(trifluoromethyl)pyridine-2-acetic acid. While not classified as hazardous, its biodegradation pathways and ecotoxicological profile are under scrutiny to align with green chemistry principles. Analytical techniques like LC-MS and NMR spectroscopy are routinely used to monitor its stability and purity, ensuring compliance with Good Manufacturing Practices (GMP).

The compound’s relevance extends to material science, where its aromatic nitrogen heterocycle serves as a ligand in coordination chemistry. Innovations in metal-organic frameworks (MOFs) and catalysis leverage its structural features for designing functional materials. As interdisciplinary research grows, 6-Amino-3-(trifluoromethyl)pyridine-2-acetic acid continues to bridge gaps between organic synthesis and applied sciences.

Market trends indicate rising demand for trifluoromethylated compounds, driven by their prevalence in blockbuster drugs and patented agrochemicals. Suppliers of 6-Amino-3-(trifluoromethyl)pyridine-2-acetic acid emphasize custom synthesis and bulk-scale production capabilities to meet diverse industrial needs. Quality benchmarks, including HPLC purity and residual solvent analysis, are critical for end-users in pharmaceutical R&D.

Future directions for this compound include exploring its enantioselective applications and integration into high-throughput screening libraries. Collaborative efforts between academia and industry aim to unlock its full potential, particularly in precision medicine and smart agriculture. As synthetic methodologies evolve, 6-Amino-3-(trifluoromethyl)pyridine-2-acetic acid is poised to remain a cornerstone in innovation-driven chemistry.